Ethyl 2-(3-oxocyclohexyl)benzoate
Overview
Description
Molecular Structure Analysis
The molecular formula of Ethyl 2-(3-oxocyclohexyl)benzoate is C15H18O3 . The InChI code is 1S/C15H18O3/c1-2-18-15(17)13-7-3-5-11(9-13)12-6-4-8-14(16)10-12/h3,5,7,9,12H,2,4,6,8,10H2,1H3 .Physical And Chemical Properties Analysis
Ethyl 2-(3-oxocyclohexyl)benzoate is a white or off-white crystalline powder with a melting point of 75-77 °C. It is soluble in most organic solvents. The molecular weight is 246.3 g/mol .Scientific Research Applications
Medicine
In the medical field, Ethyl 2-(3-oxocyclohexyl)benzoate may be explored for its potential use in drug formulation. Its chemical structure could be beneficial in the synthesis of novel compounds with therapeutic properties. However, specific applications in medicine are not detailed in the available literature .
Materials Science
This compound could play a role in the development of new materials. Its molecular structure suggests that it could be used to modify the properties of polymers or as a precursor in the synthesis of complex organic molecules .
Environmental Science
While direct applications in environmental science are not explicitly mentioned, compounds like Ethyl 2-(3-oxocyclohexyl)benzoate could be used in environmental sampling and analysis, potentially as a standard or a reagent in the detection of environmental pollutants .
Analytical Chemistry
In analytical chemistry, Ethyl 2-(3-oxocyclohexyl)benzoate may be utilized as a standard for calibration in chromatographic analysis due to its purity and stability. It could also serve as a reference compound in mass spectrometry to identify unknown substances .
Biotechnology
The biotechnological applications of this compound could include its use as a building block in the synthesis of biologically active molecules. It might also be used in the study of enzyme-substrate interactions within metabolic pathways .
Pharmacology
Ethyl 2-(3-oxocyclohexyl)benzoate’s role in pharmacology could be significant in the synthesis of new pharmacological agents. Its structure could be key in creating molecules with specific binding affinities to target proteins or enzymes .
Agriculture
In agriculture, there is potential for this compound to be used in the synthesis of agrochemicals. Its chemical properties might be suitable for creating compounds that can protect crops from pests or diseases .
Food Industry
The applications in the food industry are not directly indicated, but compounds like Ethyl 2-(3-oxocyclohexyl)benzoate could be used in the synthesis of flavorings or preservatives, given their organic nature and potential for chemical modification .
Mechanism of Action
Target of Action
The primary targets of Ethyl 2-(3-oxocyclohexyl)benzoate are currently unknown . This compound is a relatively new chemical entity and research into its specific targets is ongoing .
Mode of Action
It is known that esters, such as ethyl 2-(3-oxocyclohexyl)benzoate, can undergo trans-esterification reactions under acidic conditions . This could potentially lead to changes in the compound’s structure and interactions with its targets .
Pharmacokinetics
Its molecular weight is 246.30200, and it has a LogP value of 3.09000, suggesting it may have good lipophilicity, which could influence its absorption and distribution .
Result of Action
The molecular and cellular effects of Ethyl 2-(3-oxocyclohexyl)benzoate’s action are currently unknown .
Action Environment
Factors such as pH, temperature, and the presence of other compounds could potentially affect its stability and activity .
properties
IUPAC Name |
ethyl 2-(3-oxocyclohexyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18O3/c1-2-18-15(17)14-9-4-3-8-13(14)11-6-5-7-12(16)10-11/h3-4,8-9,11H,2,5-7,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMNKHFNMAHQJIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1C2CCCC(=O)C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00573108 |
Source
|
| Record name | Ethyl 2-(3-oxocyclohexyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00573108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(3-oxocyclohexyl)benzoate | |
CAS RN |
284022-85-1 |
Source
|
| Record name | Ethyl 2-(3-oxocyclohexyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00573108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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